N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylmethanesulfonamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-N-phenylmethanesulfonamide
• InChI: InChI=1S/C14H21N3O3S/c1-15-8-10-16(11-9-15)14(18)12-17(21(2,19)20)13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key: NYVBNPFCQFLOSM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CN(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylmethanesulfonamide, commonly known as PMSF, is a protease inhibitor that has been widely used in biochemical research. It is a small molecule inhibitor that irreversibly binds to the active site of serine proteases, preventing them from cleaving their substrate proteins. PMSF has been extensively used in the purification of proteins, enzyme assays, and other biochemical experiments.

Mechanism of Action

PMSF irreversibly binds to the active site of serine proteases, preventing them from cleaving their substrate proteins. This binding occurs through the formation of a covalent bond between the serine residue in the active site of the protease and the carbonyl group of PMSF. This covalent bond blocks the active site of the protease, preventing it from cleaving its substrate.
Biochemical and Physiological Effects:
PMSF has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit a variety of serine proteases, including trypsin, chymotrypsin, and thrombin. PMSF has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of PMSF is its ability to irreversibly inhibit serine proteases, making it a useful tool in the purification of proteins. PMSF is also relatively easy to synthesize and is readily available commercially. However, PMSF has some limitations. It is not effective against all proteases, and its irreversible binding can sometimes interfere with downstream experiments.

Future Directions

There are several future directions for the use of PMSF in scientific research. One potential application is in the study of proteases involved in various diseases. PMSF could be used to inhibit these proteases and study their role in disease progression. Another potential application is in the development of new protease inhibitors. PMSF could serve as a starting point for the development of new, more potent inhibitors. Overall, PMSF is a valuable tool in scientific research and has the potential to be used in a variety of applications in the future.

Synthesis Methods

The synthesis of PMSF involves the reaction of N-phenylmethanesulfonyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethyl chloroformate to form the final product, PMSF. The synthesis of PMSF is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

PMSF has been widely used in scientific research as a protease inhibitor. It has been used in the purification of proteins, enzyme assays, and other biochemical experiments. PMSF is particularly useful in the purification of proteins that are sensitive to proteolysis. It has also been used in the study of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.